3-methyl-2-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid

• IUPAC Name: 3-methyl-2-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C15H14N2O5S2/c1-8(2)12(14(19)20)16-13(18)11(24-15(16)23)7-9-5-3-4-6-10(9)17(21)22/h3-8,12H,1-2H3,(H,19,20)/b11-7-
• InChI Key: YMNOJXWETGGYMP-XFFZJAGNSA-N
• Canonical SMILES: CC(C)C(C(=O)O)N1C(=O)C(=CC2=CC=CC=C2[N+](=O)[O-])SC1=S
• Isomeric SMILES: CC(C)C(C(=O)O)N1C(=O)/C(=C/C2=CC=CC=C2[N+](=O)[O-])/SC1=S
• Molecular Formula: C15H14N2O5S2
• Molecular Weight: 366.4 g/mol

Description

3-methyl-2-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid is a useful research compound. Its molecular formula is C15H14N2O5S2 and its molecular weight is 366.41. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-2-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-2-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Synthesis of Novel Compounds

  Research efforts focus on synthesizing novel thiazolidinone and thiazolidine derivatives with various biological activities. For instance, novel long alkyl chain substituted thiazolidin-4-ones and thiazan-4-one derivatives have been synthesized from 10-undecenoic acid hydrazide, demonstrating the ongoing interest in developing new compounds based on thiazolidine structures for potential biological applications (Rahman et al., 2005).

• Antitumor and Anticancer Activity

  Some synthesized compounds, including 4-[5-(1H-Indol-3-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamides, have shown moderate antitumor activity against malignant tumor cells, highlighting the potential of thiazolidinone derivatives in cancer therapy (Horishny & Matiychuk, 2020). Additionally, novel thiazolidinones with anticancer activity have been identified through screening, underscoring the therapeutic potential of these compounds (Buzun et al., 2021).

• Antimicrobial Activity

  The antimicrobial properties of certain new thiazolidinone, thiazoline, and thiophene derivatives have been explored, with some compounds exhibiting promising activities, suggesting the potential for developing new antimicrobial agents (Gouda et al., 2010).

Photophysical Properties and Molecular Engineering

• Molecular Engineering for Solar Cell Applications: Novel organic sensitizers for solar cells have been developed, demonstrating the versatility of thiazolidinone derivatives in applications beyond biological activity. These sensitizers show high efficiency in converting photon energy to electricity, highlighting the potential of these compounds in renewable energy technologies (Kim et al., 2006).